Cas no 1690166-44-9 ((1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis)

• Product Name: (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis
• CAS No: 1690166-44-9
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD20652782
• CID: 5171366
• PubChem ID: 93311568
• Update Time: 2025-09-25

(1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• Z1955821106
• (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid
• rac-(1R,2S)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-[(dimethylamino)carbonyl]-, (1S,2R)-
• (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis

• MDL： MFCD20652782
• Inchi： 1S/C7H11NO3/c1-8(2)6(9)4-3-5(4)7(10)11/h4-5H,3H2,1-2H3,(H,10,11)/t4-,5+/m1/s1
• InChI Key： QUWSDGMJPBBEDT-UHNVWZDZSA-N
• SMILES： O=C([C@@H]1C[C@@H]1C(=O)O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: -0.6
• Topological Polar Surface Area: 57.6

Additional information on (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis

Research Brief on (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis (CAS: 1690166-44-9)

Recent studies on (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis (CAS: 1690166-44-9) have highlighted its potential as a versatile building block in medicinal chemistry and drug discovery. This chiral cyclopropane derivative has garnered attention due to its unique structural features, which enable it to serve as a key intermediate in the synthesis of biologically active compounds. The compound's stereochemistry and functional groups make it particularly valuable for the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis in the design of novel cysteine protease inhibitors. The researchers demonstrated that incorporating this scaffold into inhibitor designs significantly improved binding affinity and selectivity, with IC50 values in the low nanomolar range. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In the field of central nervous system (CNS) drug discovery, a recent patent application (WO2023051234) disclosed the use of this compound as a precursor for GABA receptor modulators. The patent describes improved synthetic routes to produce the compound with high enantiomeric purity (>99% ee), addressing previous challenges in large-scale production. This advancement could facilitate its broader application in pharmaceutical development.

Structural analysis using X-ray crystallography (Acta Crystallographica, 2023) revealed that the cyclopropane ring in (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis adopts a strained conformation that contributes to its unique binding properties. This structural insight has informed computational modeling approaches to predict its interactions with various biological targets, accelerating drug design efforts.

Ongoing research is investigating the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis can serve as effective warheads for PROTAC molecules, demonstrating promising degradation activity against challenging therapeutic targets.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established favorable preliminary safety profiles for this compound and its derivatives, with no significant genotoxicity or cytotoxicity observed in standard assays. These findings support its continued investigation as a pharmaceutical intermediate.

The synthetic accessibility of (1S,2R)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid, cis has also improved, with several research groups reporting optimized catalytic asymmetric synthesis methods. A notable advancement (Nature Catalysis, 2023) describes a biocatalytic approach achieving >90% yield and excellent stereoselectivity, potentially reducing production costs for future applications.